Cas no 2137840-87-8 (5-(3-Chlorophenyl)thiophene-3-carbaldehyde)

• Product Name: 5-(3-Chlorophenyl)thiophene-3-carbaldehyde
• CAS No: 2137840-87-8
• MF: C₁₁H₇ClOS
• MW: 222.690680742264
• CID: 6381348
• PubChem ID: 165745982
• Update Time: 2025-06-09

5-(3-Chlorophenyl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137840-87-8
• 5-(3-chlorophenyl)thiophene-3-carbaldehyde
• EN300-745658
• 5-(3-Chlorophenyl)thiophene-3-carbaldehyde

• Inchi： 1S/C11H7ClOS/c12-10-3-1-2-9(5-10)11-4-8(6-13)7-14-11/h1-7H
• InChI Key： HHBXNPQVZUGEBL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(C=O)=CS1

Computed Properties

• Exact Mass: 221.9906137g/mol
• Monoisotopic Mass: 221.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

Additional information on 5-(3-Chlorophenyl)thiophene-3-carbaldehyde

Recent Advances in the Study of 5-(3-Chlorophenyl)thiophene-3-carbaldehyde (CAS: 2137840-87-8) in Chemical Biology and Pharmaceutical Research

5-(3-Chlorophenyl)thiophene-3-carbaldehyde (CAS: 2137840-87-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its thiophene core and chlorophenyl substituent, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurodegenerative disorders.

One of the most notable advancements in the study of 5-(3-Chlorophenyl)thiophene-3-carbaldehyde is its application in the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have utilized this compound as a scaffold to develop inhibitors of protein kinases, which are critical targets in cancer therapy. The chlorophenyl moiety has been shown to enhance binding affinity and selectivity, making it a valuable structural feature in drug design. Additionally, the aldehyde functional group provides a versatile handle for further chemical modifications, enabling the synthesis of diverse derivatives with improved pharmacological properties.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers investigated the anti-inflammatory properties of 5-(3-Chlorophenyl)thiophene-3-carbaldehyde derivatives. The study demonstrated that certain derivatives exhibited potent inhibition of pro-inflammatory cytokines, suggesting their potential as lead compounds for the treatment of chronic inflammatory diseases. The researchers also performed molecular docking studies to elucidate the binding interactions between the derivatives and their target proteins, providing valuable insights into structure-activity relationships.

Another area of research involving 5-(3-Chlorophenyl)thiophene-3-carbaldehyde is its use in the development of antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of thiophene-based compounds, including 5-(3-Chlorophenyl)thiophene-3-carbaldehyde, and evaluated their activity against drug-resistant bacterial strains. The results indicated that these compounds exhibited promising antibacterial activity, with some derivatives showing efficacy against methicillin-resistant Staphylococcus aureus (MRSA). The study also highlighted the importance of the chlorophenyl group in enhancing antimicrobial potency.

Beyond its applications in drug discovery, 5-(3-Chlorophenyl)thiophene-3-carbaldehyde has also been explored as a fluorescent probe for biological imaging. Researchers have leveraged the unique photophysical properties of thiophene derivatives to develop probes for detecting specific biomolecules in live cells. A recent study in Analytical Chemistry demonstrated the use of a 5-(3-Chlorophenyl)thiophene-3-carbaldehyde-based probe for the selective detection of reactive oxygen species (ROS) in cellular environments. This application opens new avenues for studying oxidative stress-related diseases and screening potential antioxidant therapies.

In conclusion, 5-(3-Chlorophenyl)thiophene-3-carbaldehyde (CAS: 2137840-87-8) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its structural features enable the development of diverse bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and expand its utility in drug discovery and biological imaging. Future studies are expected to further optimize its derivatives and explore their clinical potential.